Cas no 88604-03-9 (9,10-Anthracenedione, 4,5-diamino-2,7-diethoxy-1,8-dihydroxy-)

• Product name: 9,10-Anthracenedione, 4,5-diamino-2,7-diethoxy-1,8-dihydroxy-
• CAS No: 88604-03-9
• MF: C₁₈H₁₈N₂O₆
• MW: 358.345324993134
• CID: 627081
• PubChem ID: 71319026

9,10-Anthracenedione, 4,5-diamino-2,7-diethoxy-1,8-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione, 4,5-diamino-2,7-diethoxy-1,8-dihydroxy-
• 4,5-diamino-2,7-diethoxy-1,8-dihydroxyanthracene-9,10-dione
• 88604-03-9
• DTXSID70749075

• Inchi： InChI=1S/C18H18N2O6/c1-3-25-9-5-7(19)11-13(15(9)21)18(24)14-12(17(11)23)8(20)6-10(16(14)22)26-4-2/h5-6,21-22H,3-4,19-20H2,1-2H3
• InChI Key： OGJQNOFELGFVGB-UHFFFAOYSA-N
• SMILES： CCOC1=C(C2=C(C(=C1)N)C(=O)C3=C(C2=O)C(=C(C=C3N)OCC)O)O

Computed Properties

• Exact Mass: 358.11648630g/mol
• Monoisotopic Mass: 358.11648630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 145Ų
• XLogP3: 2.6